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Compound of Interest

Compound Name: Ophiobolin D

Cat. No.: B104204 Get Quote

Ophiobolin D, a member of the sesterterpenoid class of natural products, requires careful

handling in a laboratory setting. While a specific Safety Data Sheet (SDS) for Ophiobolin D is

not readily available, data from closely related analogs, such as Ophiobolin A, indicate a

potential for high toxicity. Therefore, a cautious approach to personal protective equipment

(PPE), handling, and disposal is essential to ensure the safety of laboratory personnel. This

guide provides a comprehensive overview of the necessary precautions and procedures.

Hazard Assessment and Personal Protective
Equipment
Given the chemical similarity to other ophiobolins, it is prudent to treat Ophiobolin D as a

potentially hazardous substance. Ophiobolin A is classified as fatal if swallowed, in contact with

skin, or if inhaled. It may also cause irritation to the skin, eyes, and respiratory tract.[1] The

following table summarizes the recommended PPE for handling Ophiobolin D, based on the

safety data for its analogs.
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Protection Type Recommended Equipment Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use.

To prevent skin contact and

absorption.[2]

Eye/Face Protection
Safety glasses with side

shields or goggles.

To protect against splashes

and airborne particles.[2]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To minimize inhalation of dust

or aerosols.[1][2]

Operational Plan: Safe Handling Procedures
Adherence to standard laboratory safety protocols is critical when working with Ophiobolin D.

The following step-by-step guidance will help minimize exposure and ensure a safe working

environment.

Preparation: Before handling, ensure that a designated work area, preferably within a

chemical fume hood, is clean and uncluttered. All necessary equipment, including PPE,

should be readily accessible.

Weighing and Aliquoting: Handle solid Ophiobolin D in a manner that avoids the generation

of dust. If possible, use a containment system such as a glove box or a powder-handling

enclosure. When preparing solutions, add the solvent to the solid slowly to prevent

splashing.

Experimental Use: Keep containers of Ophiobolin D tightly sealed when not in use. Avoid

contact with skin and eyes.[1][2]

Decontamination: After handling, thoroughly wash hands and any potentially contaminated

surfaces with soap and water.

Emergency Procedures
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In the event of an accidental exposure to Ophiobolin D, immediate action is crucial. The

following table outlines the appropriate first aid measures based on the route of exposure,

derived from information on related ophiobolins.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
Proper disposal of Ophiobolin D and any contaminated materials is essential to prevent

environmental contamination and potential harm to others.

Waste Collection: All waste materials contaminated with Ophiobolin D, including unused

product, empty containers, and disposable PPE, should be collected in a clearly labeled,

sealed container for hazardous waste.

Disposal Method: Do not dispose of Ophiobolin D in the regular trash or down the drain.[3]

Arrange for disposal through a licensed professional waste disposal company.[3] For

antibiotic compounds, autoclaving may be a suitable method of inactivation before final

disposal, but this should be confirmed with your institution's environmental health and safety

department.
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Container Decontamination: Empty containers should be triple-rinsed with an appropriate

solvent. The rinsate should be collected and disposed of as hazardous waste.

Mechanism of Action: Induction of Endoplasmic
Reticulum Stress
Ophiobolins have been shown to exhibit cytotoxic effects against various cancer cell lines. One

of the proposed mechanisms of action for Ophiobolin A, a close analog of Ophiobolin D, is the

induction of endoplasmic reticulum (ER) stress, which can lead to a form of non-apoptotic cell

death called paraptosis.[4][5] The following diagram illustrates this proposed signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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